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Compound of Interest

Compound Name: Orsellinic Acid

Cat. No.: B149530 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the high-yield microbial

production of orsellinic acid, a key intermediate in the synthesis of various pharmaceuticals

and natural products. The information is compiled from recent scientific literature and is

intended to guide researchers in developing efficient fermentation and metabolic engineering

strategies.

Introduction
Orsellinic acid (OA) is a dihydroxybenzoic acid that serves as a precursor for a wide range of

bioactive compounds.[1] Traditional production methods relying on plant extraction are often

inefficient and unsustainable. Microbial fermentation offers a promising alternative for the large-

scale, cost-effective production of OA. This document outlines the key microbial hosts,

metabolic engineering strategies, and experimental protocols to achieve high-yield production.

Data Presentation: Quantitative Production of
Orsellinic Acid
The following table summarizes the quantitative data for orsellinic acid production in various

engineered microbial hosts. This allows for a direct comparison of production titers and yields

achieved through different strategies.
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Microbial Host
Engineering
Strategy

Culture
Condition

Titer/Yield Reference

Aspergillus

oryzae

Heterologous

expression of

orsellinic acid

synthase from

Hericium

erinaceus

Solid culture with

rice medium
340.41 mg/kg [1]

Aspergillus

nidulans

Wild type strain

R153

Stationary liquid

Czapek media

High titers (not

quantified)
[2][3]

Saccharomyces

cerevisiae

Heterologous

expression of

fungal

biosynthetic

gene cluster for

Colletochlorins

(precursor:

Orsellinic acid)

Not specified Detected [4]

Stereaceous

basidiomycete

BY1

Heterologous

expression of

PKS1 and PKS2

in Aspergillus

niger

Not specified

Identified as

orsellinic acid

synthases

[5][6][7]

Signaling Pathways and Experimental Workflows
The following diagrams, generated using Graphviz, illustrate the key metabolic pathways and

experimental workflows for the microbial production of orsellinic acid.
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Fig. 1: Orsellinic Acid Biosynthesis Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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